Cas no 1261892-25-4 (4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid)
1261892-25-4 structure
Product Name:4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid
CAS No:1261892-25-4
MF:C14H10ClNO4
MW:291.686502933502
MDL:MFCD18320860
CID:2761671
PubChem ID:53226759
Update Time:2025-04-21
4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30690377
- 4'-Chloro-2'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
- 4'-Chloro-2'-methyl-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
- A1-55009
- MFCD18320860
- 1261892-25-4
- 4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid, 95%
- 4-(4-CHLORO-2-METHYLPHENYL)-2-NITROBENZOIC ACID
- 4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid
-
- MDL: MFCD18320860
- Inchi: 1S/C14H10ClNO4/c1-8-6-10(15)3-5-11(8)9-2-4-12(14(17)18)13(7-9)16(19)20/h2-7H,1H3,(H,17,18)
- InChI Key: DQZJTULTNUZPOW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 291.0298355Da
- Monoisotopic Mass: 291.0298355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 83.1Ų
4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328062-5 g |
4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid, 95%; . |
1261892-25-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328062-5g |
4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid, 95%; . |
1261892-25-4 | 95% | 5g |
€1159.00 | 2025-02-21 |
4-(4-Chloro-2-methylphenyl)-2-nitrobenzoic acid Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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